Cas no 64684-26-0 (9-[(E)-3-Hydroxy-3-methylbut-1-enyl]-4-methoxyfuro[3,2-g]chromen-7-one)

9-[(E)-3-Hydroxy-3-methylbut-1-enyl]-4-methoxyfuro[3,2-g]chromen-7-one structure
64684-26-0 structure
Product Name:9-[(E)-3-Hydroxy-3-methylbut-1-enyl]-4-methoxyfuro[3,2-g]chromen-7-one
CAS No:64684-26-0
MF:C17H16O5
MW:300.305945396423
CID:519636
Update Time:2024-03-01

9-[(E)-3-Hydroxy-3-methylbut-1-enyl]-4-methoxyfuro[3,2-g]chromen-7-one Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one,9-(3-hydroxy-3-methyl-1-butenyl)-4-methoxy- (9CI)
    • SwietenocoumarinG
    • 9-(3-Hydroxy-3-methyl-1-butenyl)-4-methoxy-7H-furo[3,2-g][1]benzopyran-7-one
    • Swietenocoumarin G
    • 9-[(E)-3-Hydroxy-3-methylbut-1-enyl]-4-methoxyfuro[3,2-g]chromen-7-one
    • Inchi: 1S/C17H16O5/c1-17(2,19)8-6-11-15-12(7-9-21-15)14(20-3)10-4-5-13(18)22-16(10)11/h4-9,19H,1-3H3/b8-6+
    • InChI Key: QYKCKNWUIWVHCX-SOFGYWHQSA-N
    • SMILES: O1C=CC2=C(C3C=CC(=O)OC=3C(/C=C/C(C)(C)O)=C12)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 495
  • Topological Polar Surface Area: 68.9
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